molecular formula C24H23N3O3S B2821546 N-{2-[1-benzoyl-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide CAS No. 923218-19-3

N-{2-[1-benzoyl-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

Cat. No. B2821546
CAS RN: 923218-19-3
M. Wt: 433.53
InChI Key: DYCJWVKXDYHKRW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-{2-[1-benzoyl-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide is a useful research compound. Its molecular formula is C24H23N3O3S and its molecular weight is 433.53. The purity is usually 95%.
BenchChem offers high-quality N-{2-[1-benzoyl-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-{2-[1-benzoyl-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Properties

Research has demonstrated that certain derivatives of the compound possess potential anti-inflammatory and analgesic activities. For instance, a study focused on the synthesis and characterization of Celecoxib derivatives, showing that these compounds exhibit significant anti-inflammatory and analgesic activities. One particular derivative was highlighted for not causing tissue damage in liver, kidney, colon, and brain compared to controls, suggesting a potential therapeutic advantage (Küçükgüzel et al., 2013).

Anticancer Activity

Some pyrazole-sulfonamide derivatives have been synthesized and tested for their antiproliferative activities against various cancer cell lines. These compounds showed promising broad-spectrum antitumor activity, comparable to commonly used anticancer drugs like 5-fluorouracil and cisplatin, indicating their potential as novel anticancer agents (Mert et al., 2014).

Carbonic Anhydrase Inhibition

The compound and its derivatives have been investigated for their inhibitory effects on carbonic anhydrase enzymes. These enzymes play a crucial role in various physiological processes, and their inhibition can be beneficial for treating conditions like glaucoma, epilepsy, and altitude sickness. Research on metal complexes of heterocyclic sulfonamide showed very powerful inhibitory effects against human carbonic anhydrase isoenzymes, suggesting potential medical applications (Büyükkıdan et al., 2013).

Synthetic Methodologies

The compound's derivatives have also been utilized in synthetic chemistry. For example, a green methodology for the benzoylation of nucleosides using benzoyl cyanide in an ionic liquid presents an efficient and selective approach, indicating the versatility of this compound in synthetic applications (Prasad et al., 2005).

COX-2 Inhibition for Anti-inflammatory Applications

The methanesulfonamide group, when positioned on certain parts of the pyrazole ring, has shown to significantly enhance COX-2 inhibitory activity, leading to the development of potent and selective inhibitors of this enzyme. This has implications for the treatment of inflammation and related diseases, highlighting the compound's relevance in designing new anti-inflammatory drugs (Singh et al., 2004).

properties

IUPAC Name

N-[2-[2-benzoyl-3-(2-methylphenyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H23N3O3S/c1-17-10-6-7-13-19(17)23-16-22(20-14-8-9-15-21(20)26-31(2,29)30)25-27(23)24(28)18-11-4-3-5-12-18/h3-15,23,26H,16H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DYCJWVKXDYHKRW-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=CC=C1C2CC(=NN2C(=O)C3=CC=CC=C3)C4=CC=CC=C4NS(=O)(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H23N3O3S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

433.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-{2-[1-benzoyl-5-(2-methylphenyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.